Cas no 2137590-74-8 (2-(2-aminopropan-2-yl)-5-methoxy-3,4-dihydropyrimidin-4-one hydrochloride)

• Product Name: 2-(2-aminopropan-2-yl)-5-methoxy-3,4-dihydropyrimidin-4-one hydrochloride
• CAS No: 2137590-74-8
• CID: 4639903
• Update Time: 2025-06-15

2-(2-aminopropan-2-yl)-5-methoxy-3,4-dihydropyrimidin-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminopropan-2-yl)-5-methoxy-3,4-dihydropyrimidin-4-one hydrochloride

Additional information on 2-(2-aminopropan-2-yl)-5-methoxy-3,4-dihydropyrimidin-4-one hydrochloride

Recent Advances in the Study of 2-(2-aminopropan-2-yl)-5-methoxy-3,4-dihydropyrimidin-4-one hydrochloride (CAS: 2137590-74-8)

The compound 2-(2-aminopropan-2-yl)-5-methoxy-3,4-dihydropyrimidin-4-one hydrochloride (CAS: 2137590-74-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique dihydropyrimidinone core, has shown promising potential in various therapeutic applications, including but not limited to antiviral and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacokinetic properties.

One of the key findings in recent research is the compound's ability to inhibit specific viral proteases, making it a candidate for antiviral drug development. In vitro studies have demonstrated its efficacy against a range of RNA viruses, with particular emphasis on its role in disrupting viral replication cycles. The structural features of the molecule, including the 5-methoxy group and the dihydropyrimidinone ring, have been identified as critical for its bioactivity. These findings have been published in several high-impact journals, underscoring the compound's potential in addressing unmet medical needs.

In addition to its antiviral properties, 2-(2-aminopropan-2-yl)-5-methoxy-3,4-dihydropyrimidin-4-one hydrochloride has also been investigated for its anticancer effects. Preliminary studies indicate that the compound can induce apoptosis in certain cancer cell lines, possibly through the modulation of key signaling pathways. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to better understand its interactions with cellular targets. These insights are expected to pave the way for the development of novel therapeutics with improved efficacy and reduced side effects.

The synthesis of this compound has also been a focal point of recent research. Several innovative synthetic routes have been proposed, aiming to enhance yield and purity while minimizing environmental impact. Green chemistry approaches, including the use of catalytic methods and solvent-free conditions, have been explored to achieve these goals. These advancements not only facilitate large-scale production but also align with the growing emphasis on sustainable pharmaceutical manufacturing.

Looking ahead, further studies are needed to fully characterize the pharmacokinetic and toxicological profiles of 2-(2-aminopropan-2-yl)-5-methoxy-3,4-dihydropyrimidin-4-one hydrochloride. Clinical trials will be essential to validate its therapeutic potential and ensure its safety for human use. Nonetheless, the current body of research provides a solid foundation for future investigations and highlights the compound's promise as a versatile tool in drug discovery and development.